Cas no 1806058-85-4 (3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1806058-85-4
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• CID: 4861319
• Update Time: 2025-05-20

3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C7H5BrF3NO/c8-4-1-3(6(9)10)5(2-13)12-7(4)11/h1,6,13H,2H2
• InChI Key： DZAHDRKDABWIHF-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CO)C(C(F)F)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol

3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol: A Comprehensive Overview

3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol, also known by its CAS number 1806058-85-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 3, a difluoromethyl group at position 5, a fluorine atom at position 2, and a hydroxymethyl group at position 6. The combination of these substituents imparts the molecule with distinctive electronic and steric properties, making it a valuable tool in various research and industrial applications.

The synthesis of 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation-reduction processes. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels in the synthesis of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly enhance the efficiency of bromination steps, thereby reducing production costs and environmental impact.

In terms of applications, 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol has found utility in the development of novel pharmaceutical agents. Its structure allows for potential interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. Recent studies have highlighted its potential as a lead compound in anti-inflammatory drug discovery. For example, researchers have demonstrated that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain.

Beyond pharmacology, this compound has also been explored in the context of agrochemicals. Its ability to modulate plant growth regulators has led to investigations into its potential as a herbicide or plant growth enhancer. Field trials conducted in controlled environments have shown promising results, with treated crops exhibiting improved resistance to abiotic stressors such as drought and salinity.

The environmental impact of 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol is another area of active research. Given its fluorinated substituents, concerns about bioaccumulation and persistence in the environment have been raised. However, recent studies suggest that under aerobic conditions, this compound undergoes rapid biodegradation, reducing its ecological footprint. These findings are particularly relevant for industries involved in large-scale production or application of this compound.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-fluoropyridine-6-methanol stands out as a versatile molecule with diverse applications across multiple scientific domains. Its unique structure continues to inspire innovative research directions, while ongoing studies aim to optimize its synthesis and mitigate any potential environmental concerns. As advancements in synthetic chemistry and computational modeling continue to evolve, the future prospects for this compound are both exciting and promising.